Cas no 167301-82-8 ((2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine hydrochloride)

• Product Name: (2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine hydrochloride
• CAS No: 167301-82-8
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• MDL: MFCD22375314
• CID: 3808932
• PubChem ID: 21466688
• Update Time: 2025-06-11

(2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-4-methanamine, 2,2-dimethyl-, hydrochloride
• (2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine hydrochloride
• (S)-(2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine hydrochloride
• NE16880
• RP23051
• AK682821
• (2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine HCl
• (2,2-dimethyl-1,3-dioxolan-4-yl)methanamine;hydrochloride
• 1,3-Dioxolane-4-methanamine, 2,2-dimethyl-, hydrochloride (1:1)
• A10627
• DS-20072
• (2,2-dimethyl-1,3-dioxolan-4-yl)methanaminehydrochloride
• MFCD22375314
• DB-189600
• SCHEMBL8743216
• 167301-82-8
• 1-(2,2-dimethyl-1,3-dioxolan-4-yl)methanamine hydrochloride
• AKOS028114292
• EN300-107033
• (2,2-DIMETHYL-1,3-DIOXOLAN-4- YL)METHANAMINE HYDROCHLORIDE
• CS-0043805
• 830-132-1
• SGA30182

• MDL： MFCD22375314
• Inchi： 1S/C6H13NO2.ClH/c1-6(2)8-4-5(3-7)9-6;/h5H,3-4,7H2,1-2H3;1H
• InChI Key： UJBLPIIKAPQKLR-UHFFFAOYSA-N
• SMILES： Cl.O1C(CN)COC1(C)C

Computed Properties

• Exact Mass: 167.0713064g/mol
• Monoisotopic Mass: 167.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on (2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine hydrochloride

Recent Advances in the Application of (2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine Hydrochloride (CAS: 167301-82-8) in Chemical Biology and Pharmaceutical Research

The chemical compound (2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine hydrochloride (CAS: 167301-82-8) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its dioxolane ring and amine functionality, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of novel therapeutics targeting infectious diseases, neurological disorders, and cancer.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of (2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine hydrochloride in the synthesis of antiviral agents. Researchers demonstrated its efficacy as a building block for nucleoside analogs, which exhibited potent activity against RNA viruses, including SARS-CoV-2. The study emphasized the compound's stability and reactivity, making it a valuable tool for medicinal chemists. Further, its hydrochloride salt form enhances solubility, facilitating its use in aqueous reaction conditions.

In the field of neuroscience, a 2024 study in ACS Chemical Neuroscience investigated the compound's utility in designing dopamine receptor modulators. The dioxolane moiety was found to improve blood-brain barrier penetration, a critical factor for central nervous system (CNS) drug development. The study reported that derivatives of (2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine hydrochloride showed promising binding affinity to D2 and D3 receptors, suggesting potential applications in treating Parkinson's disease and schizophrenia.

Another notable application was reported in a 2023 European Journal of Medicinal Chemistry article, where the compound was used to develop prodrugs for cancer therapy. The researchers leveraged its amine group to conjugate with cytotoxic agents, resulting in prodrugs with enhanced tumor selectivity and reduced off-target effects. The study underscored the compound's role in improving the pharmacokinetic properties of anticancer drugs, particularly in terms of bioavailability and metabolic stability.

Recent advancements in synthetic methodologies have also expanded the utility of (2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine hydrochloride. A 2024 Organic Letters publication described a novel catalytic asymmetric synthesis route, enabling the production of enantiomerically pure derivatives. This breakthrough is expected to accelerate the discovery of chiral drugs, where stereochemistry plays a crucial role in biological activity.

In conclusion, (2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine hydrochloride (CAS: 167301-82-8) continues to be a pivotal compound in chemical biology and pharmaceutical research. Its diverse applications, from antiviral and CNS drug development to cancer therapeutics, highlight its importance in modern drug discovery. Future research is likely to explore its potential in other therapeutic areas, further solidifying its role as a versatile building block in medicinal chemistry.